Cas no 1698206-84-6 ({(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane)

• Product Name: {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane
• CAS No: 1698206-84-6
• MF: C₁₂H₂₂ClIO
• MW: 344.659955501556
• CID: 5802673
• PubChem ID: 165489390
• Update Time: 2025-06-25

{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane Chemical and Physical Properties

Names and Identifiers

• {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane
• 1698206-84-6
• {[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]methyl}cycloheptane
• EN300-1134272

• Inchi： 1S/C12H22ClIO/c1-12(9-13,10-14)15-8-11-6-4-2-3-5-7-11/h11H,2-10H2,1H3
• InChI Key： DSAJHSQQOMUAHU-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC1CCCCCC1

Computed Properties

• Exact Mass: 344.04039g/mol
• Monoisotopic Mass: 344.04039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane

Comprehensive Analysis of {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane (CAS No. 1698206-84-6)

The chemical compound {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane (CAS No. 1698206-84-6) is a specialized organic molecule with a unique structural framework. Its cycloheptane backbone, combined with halogenated side chains, makes it a subject of interest in pharmaceutical and material science research. The presence of both chloro and iodo substituents enhances its reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for halogenated compounds has surged due to their utility in drug discovery and agrochemical development. Researchers are particularly intrigued by the steric effects introduced by the methylpropan-2-yl group, which can influence the compound's binding affinity in biological systems. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The oxymethyl linker in {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane offers flexibility in molecular design, a feature highly sought after in prodrug formulations. This is particularly relevant given the increasing focus on targeted drug delivery systems, a frequently searched term in scientific databases. The compound's potential as a building block for complex molecules further underscores its value in high-throughput screening platforms.

From a synthetic perspective, the cycloheptane ring presents challenges in conformational control, a topic widely discussed in organic chemistry forums. The incorporation of iodo and chloro groups allows for selective cross-coupling reactions, a technique pivotal in green chemistry initiatives. This resonates with the global push toward sustainable synthesis, a key concern for modern researchers.

Analytical characterization of CAS No. 1698206-84-6 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, both frequently queried in academic search engines. The compound's lipophilicity, inferred from its cycloheptane core, is another area of interest for those investigating bioavailability enhancement strategies.

In material science, the halogenated nature of this compound opens doors for polymeric applications, especially in flame-retardant additives—a trending subject given stricter safety regulations. Its bulky substituents could also contribute to molecular imprinting technologies, another rapidly growing field.

While not classified as hazardous, proper handling protocols for iodo-organic compounds remain crucial, as emphasized in recent laboratory safety guidelines. This addresses common queries about chemical storage best practices in research settings.

The patent landscape reveals increasing references to cycloheptane derivatives, with CAS 1698206-84-6 appearing in several intellectual property filings related to specialty chemicals. This correlates with the rise in searches for novel chemical entities in patent databases.

Future research directions may explore the compound's potential in catalysis or as a ligand precursor, areas gaining traction in asymmetric synthesis discussions. The methylpropan-2-yl moiety's influence on chiral induction could be particularly valuable for enantioselective transformations.

In conclusion, {(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane represents a versatile chemical platform bridging multiple disciplines. Its structural features address contemporary research needs while offering unexplored opportunities in molecular design—making it a compound worth watching in evolving scientific landscapes.